Cas no 471-95-4 (Bufotalin)

• Product Name: Bufotalin
• CAS No: 471-95-4
• MF: C₂₆H₃₆O₆
• MW: 444.5604
• MDL: MFCD00210248
• CID: 37621
• PubChem ID: 259578
• Update Time: 2024-10-29

Bufotalin Chemical and Physical Properties

Names and Identifiers

• Bufotalin
• 3 beta-14,16 beta-trihydroxy-5 beta-bufa-20,22-dienolide
• Bufotaline
• BUFOTALIN(AS)
• (3S,5R,8R,9S,10S,13R,14S,16S,17R)-3,14-dihydroxy-10,13-dimethyl-17-(2-oxo-2H-pyran-5-yl)hexadecahydro-1H-cyclopenta[a]phenanthren-16-yl acetate
• 16-(Acetyloxy)-3,14-dihydroxybufa-20,22-dienolide
• 3b,14,16b-Trihydroxy-5b-bufa-20,22-dienolide 16-acetate
• Bufotalin std.
• BUFOTALIN SULFATE
• BUFOTALIN(SH)
• [(3S,9S,10S,13R,14S,16S)-3,14-Dihydroxy-10,13-dimethyl-17-(6-oxopyran-3-yl)-1,2,3,4,5,6,7,8,9,11,12,
• EGL9670I6P
• Closantelsodium
• gamma-Bufotalin
• BUFOTALIN [MI]
• VOZHMAYHYHEWBW-NVOOAVKYSA-N
• 5beta-Bufa-20,22-dienolide, 3beta,14,16beta-trihydroxy-, 16-acetate
• Q5760807
• MFCD00210248
• NCGC00485932-01
• AC-34086
• CS-3695
• AS-77232
• [(3S,5R,8R,9S,10S,13R,14S,16S,17R)-3,14-dihydroxy-10,13-dimethyl-17-(6-oxopyran-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
• Q-100499
• Bufa-20,22-dienolide, 16-(acetyloxy)-3,14-dihydroxy-, (3beta,5beta,16beta)-
• UNII-EGL9670I6P
• HY-N0878
• 471-95-4
• CHEBI:80799
• NSC 89596
• 5-beta-BUFA-20,22-DIENOLIDE, 3-beta,14,16-beta-TRIHYDROXY-, 16-ACETATE
• SCHEMBL865713
• 3beta,14,16beta-Trihydroxy-5beta-bufa-20,22-dienolide 16-acetate
• 3beta-14,16beta-Trihydroxy-5beta-bufa-20,22-dienolide
• CHEMBL463064
• C16923
• 3.BETA.,14,16.BETA.-TRIHYDROXY-5.BETA.-BUFA-20,22-DIENOLIDE 16-ACETATE
• NSC-89596
• AKOS030526151
• DTXSID60894008
• 5.beta.-Bufa-20,22-dienolide, 3.beta.,14,16.beta.-trihydroxy-, 16-acetate
• SCHEMBL11893731
• NSC89596
• 5.beta.-Bufa-20, 3.beta.,14,16.beta.-trihydroxy-, 16-acetate
• WLN: L E5 B666TJ A1 E1 GOV1 IQ OQ F- ET6OVJ
• 16-(Acetyloxy)-3,14-dihydroxybufa-20,22-dienolide #
• Bufa-20, 16-(acetyloxy)-3,14-dihydroxy-, (3.beta.,5.beta.,16.beta.)-
• Bufa-20,22-dienolide, 16-(acetyloxy)-3,14-dihydroxy-, (3.beta.,5.beta.,16.beta.)-
• VOZHMAYHYHEWBW-UHFFFAOYSA-N
• DTXSID20871653
• 3beta,14,16beta-Trihydroxy-5beta-bufa-20,22-dienolide 16-acetic acid
• DA-71808
• DTXCID301324052
• Bufa-20,22-dienolide, 16-(acetyloxy)-3,14-dihydroxy-, (3beta,5beta,16beta)-(9CI)
• 3beta,14beta-dihydroxy-16beta-acetoxy-5beta-bufa-20,22-dienolide
• 5beta-Bufa-20,22-dienolide, 3beta,14,16beta-trihydroxy-, 16-acetate (8CI)
• 3b,14,16b-Trihydroxy-5b-bufa-20,22-dienolide 16-acetic acid
• ((3S,5R,8R,9S,10S,13R,14S,16S,17R)-3,14-dihydroxy-10,13-dimethyl-17-(6-oxopyran-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta(a)phenanthren-16-yl) acetate

• MDL： MFCD00210248
• Inchi： 1S/C26H36O6/c1-15(27)32-21-13-26(30)20-6-5-17-12-18(28)8-10-24(17,2)19(20)9-11-25(26,3)23(21)16-4-7-22(29)31-14-16/h4,7,14,17-21,23,28,30H,5-6,8-13H2,1-3H3/t17-,18+,19+,20-,21+,23+,24+,25-,26+/m1/s1
• InChI Key： VOZHMAYHYHEWBW-NVOOAVKYSA-N
• SMILES： O([H])[C@]12C([H])([H])[C@@]([H])([C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21[H])O[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 444.25100
• Monoisotopic Mass: 444.25118886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1
• Molecular Weight: 444.6

Experimental Properties

• Color/Form: Powder
• Density: 1.0942 (rough estimate)
• Melting Point: 223°C (rough estimate)
• Boiling Point: 474.53°C (rough estimate)
• Flash Point: 195.8±23.6 °C
• Refractive Index: 1.4593 (estimate)
• PSA: 96.97000
• LogP: 3.78350
• Specific Rotation: D20 +5.4° (c = 0.5 in chloroform)
• FEMA: 2465
• Solubility: Not determined

Bufotalin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3172
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(a)
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
• Other Chemical Reagents